Cas no 149732-51-4 (Demethyl Curcumin)

Demethyl Curcumin Properties

Names and Identifiers

• Demethyl Curcumin
• (1E,6E)-1-(3,4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)hepta-1,6-diene-3,5-dione
• [(4R)-2,2-DIMETHYL-5-OXO-1,3-DIOXOLAN-4-YL]ACETIC ACID
• MONODEMETHYLCURCUMIN
• Mono-O-Demethylcurcumin
• (1E,6E)-1-(3,4-Dihydroxyphenyl)-7-(4-hydroxy-3-Methoxyphenyl)-1,6-heptadiene-3,5-dione
• 149732-51-4
• O-Demethylcurcumin
• NSC687844
• 1-(3,4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
• 1,6-Heptadiene-3,5-dione, 1-(3,4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-, (1E,6E)-
• CHEMBL103410
• SCHEMBL3673716
• J-008617
• Q27258483
• MEGxp0_000958
• (1E,6E)-1-(3,4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxy-phenyl)hepta-1,6-diene-3,5-dione
• NCGC00169287-01
• (1E,6E)-1-(3,4-Dihydroxy-phenyl)-7-(4-hydroxy-3-methoxy-phenyl)-hepta-1,6-diene-3,5-dione
• DTXSID00420209
• NSC-687844
• (1E,6E)-1-(3,4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)hepta-1, 6-diene-3,5-dione
• 1,6-Heptadiene-3,5-dione, 1-(3,4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-, (E,E)-
• NS00116353
• BDBM50059987
• 422O27405E
• UNII-422O27405E
• ACon1_000860
• CHEBI:175540
• demethylcurcumin
• Monodemethylcurcumin
• (1E,6E)-1-(3,4-Dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione;
• DB-230169
• +Expand

• InChIKey： FFRFJIZJLZXEJX-YPCIICBESA-N
• Inchi： InChI=1S/C20H18O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)12-15(21)6-2-13-4-8-17(23)19(25)10-13/h2-11,23-25H,12H2,1H3/b6-2+,7-3+
• SMILES： COc1cc(\C=C\C(=O)CC(=O)\C=C\c2ccc(O)c(O)c2)ccc1O.COc1cc(\C=C\C(\O)=C\C(=O)\C=C\c2ccc(O)c(O)c2)ccc1O.COc1cc(\C=C\C(=O)\C=C(/O)\C=C\c2ccc(O)c(O)c2)ccc1O

Computed Properties

• Exact Mass: 354.11000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 354.11033829g/mol
• Heavy Atom Count: 26
• Complexity: 540
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: 3.06690
• PSA: 104.06000
• Melting Point: 183-187°C (dec.)